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Compound of Interest

Compound Name: Formamide-d3

Cat. No.: B1339750 Get Quote

For researchers, scientists, and drug development professionals, the selection of high-purity

isotopic compounds is a critical step in ensuring the accuracy and reproducibility of

experimental results. Formamide-d3 (DCOND2), a deuterated isotopologue of formamide,

serves as an essential solvent and reagent in a variety of advanced analytical techniques. This

guide provides an in-depth overview of reliable suppliers, current pricing, and key applications

of Formamide-d3, with a focus on its utility in nuclear magnetic resonance (NMR)

spectroscopy and mass spectrometry (MS) for structural biology and drug discovery.

Applications in Research and Drug Development
Formamide-d3 is primarily utilized in research settings where the presence of hydrogen atoms

would interfere with the analytical signal. Its deuterated nature makes it an invaluable tool in

several key areas:

NMR Spectroscopy: In proton (¹H) NMR, the signals from hydrogen atoms in a solvent can

overwhelm the signals from the analyte. By replacing hydrogen with deuterium, Formamide-
d3 provides a "silent" solvent background, allowing for the clear observation of the signals

from the molecule of interest. This is crucial for the structural elucidation of proteins, nucleic

acids, and small molecule drug candidates.

Hydrogen-Deuterium Exchange Mass Spectrometry (HDX-MS): This powerful technique is

used to study protein dynamics and conformational changes. Proteins are exposed to a

deuterated solvent, and the rate of hydrogen-deuterium exchange on the protein backbone is

measured by mass spectrometry. Formamide-d3 can be a component of the solutions used

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1339750?utm_src=pdf-interest
https://www.benchchem.com/product/b1339750?utm_src=pdf-body
https://www.benchchem.com/product/b1339750?utm_src=pdf-body
https://www.benchchem.com/product/b1339750?utm_src=pdf-body
https://www.benchchem.com/product/b1339750?utm_src=pdf-body
https://www.benchchem.com/product/b1339750?utm_src=pdf-body
https://www.benchchem.com/product/b1339750?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1339750?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


in these experiments, which provide insights into protein folding, binding interfaces, and the

effects of drug binding.

RNA Stabilization: Formamide is known to be an effective RNA stabilizer in gel

electrophoresis by deionizing the RNA.[1] The deuterated version can be used when

subsequent analysis, such as NMR, is required.

Solvent for Polar Molecules: Similar to its non-deuterated counterpart, Formamide-d3 is an

excellent solvent for a wide range of polar organic molecules and some inorganic salts.[1]

Reliable Suppliers and Current Pricing for
Formamide-d3
The selection of a reliable supplier for Formamide-d3 is paramount to ensure high isotopic

purity and chemical purity, which are critical for sensitive analytical applications. Below is a

summary of reputable suppliers and their current pricing. Please note that prices are subject to

change and may vary based on institutional contracts and promotions.
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Supplier
Product
Name

Purity
(Atom % D)

Quantity
CAS
Number

Price (USD)

Sigma-

Aldrich

(Merck)

Formamide-

d3
98 5 g 43380-64-9

$875.00

(Web-Only

Promotion)

98 1 g 43380-64-9
Contact for

pricing

CP Lab

Safety

Formamide-

d3, min 98

atom% D

≥98 5 g 43380-64-9
$1,407.50 -

$1,560.79

Cambridge

Isotope

Laboratories,

Inc. (CIL)

FORMAMIDE

(D3, 98%)
98 5 g 43380-64-9

Sign in for

price

(Distributed

by Fisher

Scientific)

Eurisotop
FORMAMIDE

(D3, 98%)
98 5 g 43380-64-9 €1,133.00

Experimental Protocol: A Generalized Workflow for
Sample Preparation for NMR Spectroscopy
The following is a generalized protocol for the preparation of a sample for NMR analysis using

a deuterated solvent like Formamide-d3. The specific steps may vary depending on the

analyte and the specific NMR experiment.

Objective: To prepare a solution of a compound of interest in Formamide-d3 for NMR analysis

to determine its structure.

Materials:

Compound of interest (e.g., a purified protein or a small molecule)
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Formamide-d3 (≥98 atom % D)

NMR tube

Pipettes

Vortex mixer

Centrifuge (optional)

Methodology:

Determine the required concentration: Calculate the mass of the compound needed to

achieve the desired concentration for the NMR experiment. This will depend on the

sensitivity of the NMR spectrometer and the molecular weight of the compound.

Weigh the compound: Accurately weigh the required amount of the compound and place it in

a clean, dry vial.

Add Formamide-d3: Using a pipette, add the appropriate volume of Formamide-d3 to the

vial to dissolve the compound.

Ensure complete dissolution: Gently swirl or vortex the vial to ensure the compound is

completely dissolved. If necessary, gentle heating or sonication can be used, provided the

compound is stable under these conditions.

Transfer to NMR tube: Carefully transfer the solution to a clean NMR tube.

Remove any particulates: If the solution is not clear, it can be centrifuged to pellet any

insoluble material before transferring the supernatant to the NMR tube.

Cap and label: Securely cap the NMR tube and label it clearly with the sample information.

Acquire NMR data: The sample is now ready for data acquisition on an NMR spectrometer.

Below is a diagram illustrating this experimental workflow.
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Sample Preparation

Analysis

1. Weigh Compound

2. Dissolve in Formamide-d3

Add solvent

3. Transfer to NMR Tube

Transfer solution

4. Cap and Label

5. NMR Data Acquisition

Sample ready
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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